Cas no 263407-17-6 ((2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride)

• Product Name: (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride
• CAS No: 263407-17-6
• MF: C₅H₁₂Cl₂N₂O₂
• MW: 203.066979408264
• MDL: MFCD09025424
• CID: 247599
• PubChem ID: 45072447
• Update Time: 2025-11-01

(2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride
• (4S)-4-amino-D-Proline
• D-Proline, 4-amino-,(4S)-
• 4-amino-d-proline
• D-proline, 4-amino-
• LogP
• D-Proline, 4-amino-, (4S)- (9CI)
• AKOS016007563
• AMY21986
• (2R,4S)-4-aminopyrrolidine-2-carboxylic acid;dihydrochloride
• J-501000
• AKOS015845482
• (4S)-4-Amino-D-proline--hydrogen chloride (1/2)
• (2R,4S)-4-Aminopyrrolidine-2-carboxylic aciddihydrochloride
• (2R,4S)-4-AMINOPYRROLIDINE-2-CARBOXYLIC ACID 2HCL
• (2R,4S)-4-Aminopyrrolidine-2-carboxylicaciddihydrochloride
• 263407-17-6
• (2R,4S)-4-aminopyrrolidine-2-carboxylic acid,dihydrochloride
• (2R,4S)-4-AMINO-PYRROLIDINE-2-CARBOXYLIC ACID DIHYDROCHLORIDE
• DTXSID50662556
• (2R, 4S)-4-aminopyrrolidine-2-carboxylic acid;dihydrochloride
• MFCD09025424
• 2829279-78-7
• DS-14041
• (4S)-4-Amino-D-proline dihydrochloride
• C74364
• (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid diHCl

• MDL： MFCD09025424
• Inchi： 1S/C5H10N2O2.2ClH/c6-3-1-4(5(8)9)7-2-3;;/h3-4,7H,1-2,6H2,(H,8,9);2*1H/t3-,4+;;/m0../s1
• InChI Key： YQEVKNLEXCXBHR-WTIKUKJPSA-N
• SMILES： Cl.Cl.OC([C@H]1C[C@@H](CN1)N)=O

Computed Properties

• Exact Mass: 202.028
• Monoisotopic Mass: 202.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2

Experimental Properties

• Density: 1.244
• Boiling Point: 288.6°C at 760 mmHg
• Flash Point: 128.3°C
• Refractive Index: 1.513

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride

Comprehensive Overview of (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride (CAS No. 263407-17-6)

(2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride (CAS No. 263407-17-6) is a chiral pyrrolidine derivative widely recognized for its role in pharmaceutical research and organic synthesis. This compound, characterized by its dihydrochloride salt form, is a valuable building block in the development of bioactive molecules, particularly in the fields of peptide chemistry and medicinal chemistry. Its unique stereochemistry and functional groups make it a versatile intermediate for designing enzyme inhibitors, receptor modulators, and other therapeutic agents.

The growing interest in chiral auxiliaries and asymmetric synthesis has propelled the demand for high-purity (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride. Researchers frequently search for its synthetic applications, solubility properties, and stability under various conditions, reflecting its importance in modern drug discovery. Recent trends also highlight its potential in catalysis and bioconjugation, aligning with the industry's focus on sustainable and efficient chemical processes.

From a structural perspective, the compound’s pyrrolidine backbone and carboxylic acid group enable diverse chemical modifications, making it a hotspot for structure-activity relationship (SAR) studies. Its dihydrochloride salt form enhances solubility in aqueous systems, a critical factor for biological assays and formulation development. These attributes are frequently queried in academic and industrial forums, underscoring the compound’s relevance in drug design optimization.

In the context of green chemistry, (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride has garnered attention for its compatibility with eco-friendly solvents and mild reaction conditions. This aligns with the global push toward reducing the environmental footprint of chemical manufacturing. Additionally, its role in peptide mimetics and protease-resistant analogs is a recurring topic in biopharmaceutical discussions, addressing challenges like oral bioavailability and metabolic stability.

Quality control is another critical aspect, with users often seeking information on analytical methods (e.g., HPLC, NMR) for verifying the compound’s purity and stereochemical integrity. Suppliers and researchers emphasize the need for certificates of analysis (CoA) and batch-to-batch consistency, particularly for GMP-grade applications. These queries reflect the compound’s significance in preclinical development and regulatory submissions.

In summary, (2R,4S)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride (CAS No. 263407-17-6) is a multifaceted compound bridging organic synthesis and pharmaceutical innovation. Its applications span from small-molecule drug discovery to bioconjugate therapeutics, driven by its stereochemical precision and functional versatility. As research advances, its role in addressing drug delivery challenges and sustainable chemistry will likely expand, solidifying its position as a cornerstone in modern scientific endeavors.